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Compound of Interest

Compound Name:
3-Butenoic acid, 2-amino-3-

methyl-, (R)-

Cat. No.: B1278866 Get Quote

In-Depth Technical Guide to (R)-2-amino-3-
methyl-3-butenoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-2-amino-3-methyl-3-butenoic acid, also known as (R)-dehydrovaline, is a non-proteinogenic

α,β-unsaturated amino acid. Its structural features, including a chiral center and a reactive

double bond, make it a molecule of significant interest in the fields of medicinal chemistry and

drug development. This technical guide provides a comprehensive overview of the

physicochemical properties, synthesis, and analytical methods for (R)-2-amino-3-methyl-3-

butenoic acid, along with insights into its potential biological activities.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in research and drug development. The following tables summarize the key

known and predicted properties of (R)-2-amino-3-methyl-3-butenoic acid.

Table 1: General and Computed Physicochemical Properties
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Property Value Source

Molecular Formula C₅H₉NO₂ PubChem[1]

Molecular Weight 115.13 g/mol PubChem[1]

Exact Mass 115.063328530 Da PubChem[1]

CAS Number 60103-01-7 ChemShuttle

XLogP3 (Predicted) 0.8 PubChem[1]

Topological Polar Surface Area 63.3 Å² PubChem[1]

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 2 PubChem

Table 2: Predicted Physical Properties of (R)-2-amino-3-methyl-3-butenoic acid hydrochloride

Property Value Source

Boiling Point 255.2 ± 28.0 °C ChemicalBook

Density 1.100 ± 0.06 g/cm³ ChemicalBook

Note: Experimental data for properties such as melting point, specific boiling point, solubility,

and pKa of the free amino acid are not readily available in the cited literature. The data for the

hydrochloride salt are predicted values.

Synthesis and Experimental Protocols
The asymmetric synthesis of α,β-dehydroamino acids is a challenging yet crucial aspect of their

utilization. While a specific, detailed experimental protocol for the synthesis of (R)-2-amino-3-

methyl-3-butenoic acid was not found in the immediate search, a general strategy often

involves the dehydration of β-hydroxy-α-amino acid precursors.
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General Synthetic Approach: Dehydration of a β-
hydroxy-α-amino acid derivative
A common method for the synthesis of dehydroamino acids involves the elimination of a water

molecule from a β-hydroxy amino acid derivative.

Click to download full resolution via product page

Caption: A logical workflow for developing a chiral HPLC method.

Biological Activity and Signaling Pathways
α,β-Dehydroamino acids are found in a variety of naturally occurring peptides that exhibit a

range of biological activities, including antibiotic, antifungal, and antitumor effects. [2]The α,β-

double bond in these molecules can act as a Michael acceptor, making them potential covalent

inhibitors of enzymes.

A related compound, dehydroalanine, has been shown to be a potent inhibitor of peptide

epimerase, an enzyme involved in the post-translational modification of peptides in some

organisms. [3]This inhibition is proposed to occur through the dehydroalanine unit mimicking

the planar geometry of a carbanionic intermediate in the enzymatic reaction. [3] While the

specific biological targets of (R)-2-amino-3-methyl-3-butenoic acid are not yet fully elucidated,

its structural similarity to other bioactive dehydroamino acids suggests it may also function as

an enzyme inhibitor. A plausible mechanism of action could involve the covalent modification of

a nucleophilic residue in the active site of a target enzyme.

Proposed Mechanism of Covalent Enzyme Inhibition
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Proposed Enzyme Inhibition Pathway

(R)-2-amino-3-methyl-3-butenoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12444615/
https://pubmed.ncbi.nlm.nih.gov/12444615/
https://www.benchchem.com/product/b1278866#physicochemical-properties-of-r-2-amino-3-methyl-3-butenoic-acid
https://www.benchchem.com/product/b1278866#physicochemical-properties-of-r-2-amino-3-methyl-3-butenoic-acid
https://www.benchchem.com/product/b1278866#physicochemical-properties-of-r-2-amino-3-methyl-3-butenoic-acid
https://www.benchchem.com/product/b1278866#physicochemical-properties-of-r-2-amino-3-methyl-3-butenoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1278866?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

